Cas no 1603463-37-1 (Cyclopropaneacetamide, N-[(2-methyl-2-pyrrolidinyl)methyl]-)
Cyclopropaneacetamide, N-[(2-methyl-2-pyrrolidinyl)methyl]- Chemical and Physical Properties
Names and Identifiers
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- Cyclopropaneacetamide, N-[(2-methyl-2-pyrrolidinyl)methyl]-
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- Inchi: 1S/C11H20N2O/c1-11(5-2-6-13-11)8-12-10(14)7-9-3-4-9/h9,13H,2-8H2,1H3,(H,12,14)
- InChI Key: DXPSXZOKCDUDKY-UHFFFAOYSA-N
- SMILES: C1(CC(NCC2(C)CCCN2)=O)CC1
Cyclopropaneacetamide, N-[(2-methyl-2-pyrrolidinyl)methyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-763589-0.05g |
2-cyclopropyl-N-[(2-methylpyrrolidin-2-yl)methyl]acetamide |
1603463-37-1 | 95% | 0.05g |
$827.0 | 2024-05-22 | |
| Enamine | EN300-763589-0.1g |
2-cyclopropyl-N-[(2-methylpyrrolidin-2-yl)methyl]acetamide |
1603463-37-1 | 95% | 0.1g |
$867.0 | 2024-05-22 | |
| Enamine | EN300-763589-0.25g |
2-cyclopropyl-N-[(2-methylpyrrolidin-2-yl)methyl]acetamide |
1603463-37-1 | 95% | 0.25g |
$906.0 | 2024-05-22 | |
| Enamine | EN300-763589-0.5g |
2-cyclopropyl-N-[(2-methylpyrrolidin-2-yl)methyl]acetamide |
1603463-37-1 | 95% | 0.5g |
$946.0 | 2024-05-22 | |
| Enamine | EN300-763589-1.0g |
2-cyclopropyl-N-[(2-methylpyrrolidin-2-yl)methyl]acetamide |
1603463-37-1 | 95% | 1.0g |
$986.0 | 2024-05-22 | |
| Enamine | EN300-763589-2.5g |
2-cyclopropyl-N-[(2-methylpyrrolidin-2-yl)methyl]acetamide |
1603463-37-1 | 95% | 2.5g |
$1931.0 | 2024-05-22 | |
| Enamine | EN300-763589-5.0g |
2-cyclopropyl-N-[(2-methylpyrrolidin-2-yl)methyl]acetamide |
1603463-37-1 | 95% | 5.0g |
$2858.0 | 2024-05-22 | |
| Enamine | EN300-763589-10.0g |
2-cyclopropyl-N-[(2-methylpyrrolidin-2-yl)methyl]acetamide |
1603463-37-1 | 95% | 10.0g |
$4236.0 | 2024-05-22 |
Cyclopropaneacetamide, N-[(2-methyl-2-pyrrolidinyl)methyl]- Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Additional information on Cyclopropaneacetamide, N-[(2-methyl-2-pyrrolidinyl)methyl]-
Cyclopropaneacetamide, N-[(2-Methyl-2-Pyrrolidinyl)Methyl]: A Comprehensive Overview
The compound Cyclopropaneacetamide, N-[(2-methyl-2-pyrrolidinyl)methyl], with the CAS number 1603463-37-1, is a specialized organic compound that has garnered attention in various fields of chemistry and materials science. This compound is notable for its unique structure and potential applications in drug development, polymer synthesis, and advanced materials. The molecule combines a cyclopropane ring with an acetamide group and a substituted pyrrolidine moiety, creating a versatile platform for chemical modifications and functionalization.
Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their ability to induce specific stereochemical effects and enhance drug bioavailability. The integration of the pyrrolidine ring further enhances the compound's versatility, as pyrrolidine derivatives are known for their role in peptide synthesis and as building blocks for complex molecules. The N-substituted acetamide group adds another layer of functionality, enabling interactions with biological systems and facilitating the design of bioactive molecules.
One of the most promising areas of research involving Cyclopropaneacetamide, N-[(2-methyl-2-pyrrolidinyl)methyl] is its application in drug delivery systems. Scientists have explored its potential as a carrier for hydrophobic drugs, leveraging its amphiphilic properties to improve drug solubility and absorption. This has led to innovative formulations that could address challenges in pharmaceutical development, such as poor bioavailability and rapid drug degradation.
In addition to its medicinal applications, this compound has shown potential in polymer chemistry. Researchers have investigated its use as a monomer in the synthesis of novel polymers with tailored mechanical and thermal properties. The incorporation of the cyclopropane ring into polymer backbones has been shown to enhance material strength and flexibility, making it a valuable component in advanced materials science.
Recent advancements in computational chemistry have also shed light on the electronic properties of Cyclopropaneacetamide, N-[(2-methyl-2-pyrrolidinyl)methyl]. Quantum mechanical studies reveal that the molecule exhibits unique electronic transitions, which could be harnessed in optoelectronic devices. This opens up new possibilities for its application in semiconductors and light-emitting diodes (LEDs), where such properties are highly sought after.
The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions and the subsequent functionalization of the acetamide group. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions, enabling large-scale production for industrial applications.
Despite its numerous advantages, the use of Cyclopropaneacetamide, N-[(2-methyl-2-pyrrolidinyl)methyl] is not without challenges. Its reactivity under certain conditions requires careful handling during synthesis and application. Researchers are actively exploring methods to stabilize the molecule and enhance its stability under varying environmental conditions.
In conclusion, Cyclopropaneacetamide, N-[(2-methyl-2-pyrrolidinyl)methyl] is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug development, polymer chemistry, and materials science. As research continues to uncover new properties and applications, this compound is poised to play an even greater role in advancing modern technology and medicine.
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